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Compound of Interest

Compound Name: (Rac)-AZD 6482

Cat. No.: B560039

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Rac)-AZD 6482 is the racemic mixture of AZD 6482, a potent and selective inhibitor of the
p110p isoform of phosphoinositide 3-kinase (PI3K[) with an IC50 of 0.69 nM.[1][2] The
PI13K/Akt signaling pathway is a critical regulator of numerous cellular processes, including cell
growth, proliferation, survival, and motility.[3] Dysregulation of this pathway is frequently
observed in various cancers, making PI3K[3 a key therapeutic target.[3] (Rac)-AZD 6482 is
utilized in research to investigate the role of PI3K[ in both normal physiology and disease
states, such as cancer and thrombosis.[4]

Accurate and consistent preparation of stock solutions is paramount for obtaining reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of (Rac)-AZD 6482 stock solutions for in vitro research applications.

Chemical and Physical Properties

Properly identifying the compound is the first step in successful solution preparation. The key
properties of (Rac)-AZD 6482 are summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b560039?utm_src=pdf-interest
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.glpbio.com/gc38401.html
https://www.medchemexpress.com/rac-azd-6482.html?locale=es-ES
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278584/
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.rndsystems.com/products/azd-6482_4839
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Property Value References
Synonyms (Rac)-KIN-193

CAS Number 663620-70-0

Molecular Formula C22H24N404

Molecular Weight 408.45 g/mol

Appearance White to light yellow solid

Solubility Data

The choice of solvent is critical for dissolving the compound completely and ensuring its
stability. (Rac)-AZD 6482 is sparingly soluble in aqueous solutions but shows good solubility in

organic solvents.
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Solvent Solubility

Notes References

> 33.33 mg/mL (=
81.60 mM)

DMSO

Use of fresh,
anhydrous DMSO is
highly recommended
as hygroscopic DMSO
can significantly
reduce solubility.
Warming to 37°C or
60°C and sonication

can aid dissolution.

1 eq. HCI up to 10 mM

May be suitable for
specific applications
but can affect
compound stability
and pH of the final

medium.

Ethanol ~10 mg/mL

Use with caution as it
may not be suitable
for all cell culture

experiments.

Water Insoluble

Not a suitable solvent
for creating stock

solutions.

Experimental Protocol: Preparation of a 10 mM

Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in cell-based assays.

4.1 Materials and Equipment

e (Rac)-AZD 6482 powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, calibrated micropipettes and tips

Vortex mixer

Optional: Water bath or sonicator
4.2 Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Handle (Rac)-AZD 6482 powder in a chemical fume hood or ventilated enclosure to avoid
inhalation.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.
4.3 Step-by-Step Procedure

o Equilibrate Compound: Allow the vial of (Rac)-AZD 6482 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

o Weigh Compound: Tare a sterile microcentrifuge tube on the analytical balance. Carefully
weigh the desired amount of (Rac)-AZD 6482 powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.08 mg.

o Calculation:
= Volume (L) x Concentration (mol/L) = Moles
= 0.001 L x 0.01 mol/L =0.0001 mol

= Moles x Molecular Weight ( g/mol ) = Mass (g)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

= 0.0001 mol x 408.45 g/mol = 0.00408 g = 4.08 mg

e Add Solvent: Using a calibrated micropipette, add the calculated volume of sterile DMSO to
the microcentrifuge tube containing the powder. To make a 10 mM solution with 4.08 mg of
compound, add 1.0 mL of DMSO.

e Dissolve Compound: Close the tube tightly and vortex thoroughly for 1-2 minutes until the
solid is completely dissolved. A clear solution should be observed.

o Troubleshooting: If the compound does not dissolve completely, gentle warming in a 37°C
water bath or brief sonication can be applied.

» Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile
microcentrifuge tubes.

o Label and Store: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), and preparation date. Store the aliquots as recommended below.

Storage and Stability

Proper storage is essential to maintain the biological activity of the (Rac)-AZD 6482 stock

solution.

Storage .

Form Shelf Life References
Temperature

Solid Powder -20°C Up to 3 years

Stock Solution (in
-20°C Up to 1 month

DMSO)

Stock Solution (in
-80°C Up to 6 months

DMSO)

Note: Always store aliquots protected from light. Before use, thaw an aliquot at room
temperature and gently mix before diluting into aqueous buffer or cell culture medium. Do not
refreeze partially used aliquots.
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Visualizations

Stock Solution Preparation Workflow
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Caption: Workflow for (Rac)-AZD 6482 stock solution preparation.
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Caption: Inhibition of the PI3K/Akt pathway by (Rac)-AZD 6482.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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